Cas no 1591548-20-7 (N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride)

• Product Name: N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride
• CAS No: 1591548-20-7
• MF: C₁₈H₂₆ClFN₂O
• MW: 340.863247394562
• CID: 6089104
• PubChem ID: 119591987
• Update Time: 2025-06-13

N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride
• N-(2-amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide hydrochloride
• EN300-26675418
• AKOS025761134
• 1591548-20-7

• Inchi： 1S/C18H25FN2O.ClH/c19-15-8-6-14(7-9-15)18(10-11-18)17(22)21-16(12-20)13-4-2-1-3-5-13;/h6-9,13,16H,1-5,10-12,20H2,(H,21,22);1H
• InChI Key： TUUDMOVTXPCBCE-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1(C(NC(CN)C2CCCCC2)=O)CC1

Computed Properties

• Exact Mass: 340.1717693g/mol
• Monoisotopic Mass: 340.1717693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide;hydrochloride

N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride (CAS No. 1591548-20-7): A Comprehensive Overview

N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride (CAS No. 1591548-20-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aminoacyl cyclopropanes and is characterized by its cyclopropane ring, fluorinated phenyl group, and aminoethyl substituent. These structural elements contribute to its biological activity and pharmacological properties, making it a valuable candidate for further research and development.

The cyclopropane ring in the structure of N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride imparts rigidity and conformational constraints, which can influence its interactions with biological targets. The presence of the fluorinated phenyl group enhances the compound's lipophilicity, potentially improving its cell membrane permeability and bioavailability. Additionally, the aminoethyl substituent provides a site for hydrogen bonding and other non-covalent interactions, which can be crucial for binding to specific receptors or enzymes.

Recent studies have explored the potential of N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride as a therapeutic agent. One notable area of research is its activity against various types of cancer. In vitro studies have demonstrated that this compound exhibits cytotoxic effects on several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis and the inhibition of cell proliferation, although further investigations are needed to elucidate the exact molecular pathways involved.

Another promising application of N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects. It has been reported to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride may have potential as a neuroprotective agent, although more extensive research is required to validate these initial results.

In addition to its therapeutic potential, N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride has also been studied for its use as a tool compound in chemical biology. Its unique structure makes it an excellent candidate for probing specific biological processes and pathways. For example, it has been used in high-throughput screening assays to identify novel targets for drug discovery. The ability to modulate specific biological activities through structural modifications of this compound has opened up new avenues for understanding complex cellular mechanisms.

The synthesis of N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride involves several well-established organic reactions, including nucleophilic substitution, amide formation, and salt formation. The synthetic route typically starts with the preparation of the cyclopropane carboxylic acid derivative, which is then coupled with an appropriate amine under suitable conditions to form the amide bond. The final step involves treating the amide with hydrochloric acid to generate the hydrochloride salt. This synthetic strategy allows for efficient production of the compound on both small and large scales, making it accessible for various research applications.

Despite its promising properties, N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride also presents some challenges that need to be addressed in future studies. One such challenge is optimizing its pharmacokinetic properties to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, further preclinical studies are necessary to evaluate its safety profile and determine appropriate dosing regimens for clinical trials.

In conclusion, N-(2-Amino-1-cyclohexylethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide; hydrochloride (CAS No. 1591548-20-7) is a versatile compound with a range of potential applications in medicinal chemistry and chemical biology. Its unique structural features make it an attractive candidate for further research into its therapeutic potential against cancer and neurodegenerative diseases. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds promise as a valuable tool for advancing our understanding of complex biological processes and developing novel therapeutic strategies.